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Compound of Interest

Compound Name: 1-Bromo-2-methoxyethane

Cat. No.: B044670 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Bromo-2-methoxyethane in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks.

Hazard Identification and Immediate Precautions
1-Bromo-2-methoxyethane is a combustible liquid that is toxic if swallowed, causes skin and

serious eye irritation, and may lead to respiratory irritation.[1][2][3] It is crucial to handle this

chemical with appropriate caution in a controlled environment.

Signal Word: Danger[2][4]

Key Hazards:

Flammable liquid and vapor.[1][4]

Toxic if swallowed.[1][2][3]

Causes severe skin and eye irritation.[1][2][3]

May cause respiratory irritation.[1][3]
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The use of appropriate PPE is mandatory to prevent exposure.

PPE Category Specification Rationale

Hand Protection

Unlined, liquid-proof gloves

(e.g., neoprene, butyl, PVC, or

nitrile) extending up the

forearm.[5]

Prevents skin contact and

absorption.

Body Protection

Full-body, chemical-resistant

suit or coveralls. A chemical-

resistant apron should be worn

over coveralls when mixing or

pouring.[1][5]

Minimizes skin exposure from

splashes or spills.

Eye and Face Protection

Chemical splash goggles and

a face shield, conforming to

EN 166(EU) or NIOSH (US)

standards.[1][6][7]

Protects against accidental

splashes to the eyes and face.

Respiratory Protection

A NIOSH/MSHA-approved full-

face air-purifying respirator

with cartridges appropriate for

organic vapors.[5][7][8]

Prevents inhalation of harmful

vapors, especially in poorly

ventilated areas.

Quantitative Data Summary
Property Value

CAS Number 6482-24-2[9][10]

Molecular Weight 138.99 g/mol [3]

Density 1.3600 g/mL at 25 °C[8]

Boiling Point 156 °C[8]

Flash Point 68.3 °C (154.9 °F) - closed cup[8]

Storage Temperature 2-8°C[8]
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Operational Plan: Step-by-Step Handling Protocol
4.1. Preparation and Handling

Ventilation: Always handle 1-Bromo-2-methoxyethane in a well-ventilated area, preferably

within a chemical fume hood.[6][7][11]

PPE Inspection: Before starting, inspect all PPE for integrity. Ensure gloves are free of

punctures and that the respirator cartridges are within their expiry date.

Grounding: To prevent static discharge, ground and bond containers and receiving

equipment, especially during transfers.[1][11]

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[11]

Avoid creating aerosols or mists.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[6][11] Do not eat, drink, or

smoke in the handling area.[11]

4.2. Storage

Container: Keep the container tightly closed in a dry, well-ventilated place.[1][11]

Conditions: Store in a designated flammables area, away from heat, sparks, open flames,

and strong oxidizing agents or bases.[6][11] The recommended storage temperature is

between 2-8°C.[8]

Security: Keep the chemical locked up or in an area accessible only to qualified or

authorized personnel.[1]

Emergency and Disposal Plan
5.1. Accidental Release Measures

Immediate Action: In case of a spill, immediately evacuate personnel to a safe area.[7]

Control Ignition Sources: Remove all sources of ignition from the spill area.[6][7][11]
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Containment: For small spills, use an inert absorbent material (e.g., sand, earth, vermiculite)

to contain the substance.[1] Prevent it from entering drains.[1]

Cleanup: Carefully sweep up or scoop the absorbed material into a suitable, sealed, and

labeled container for disposal.[6] Use spark-proof tools and explosion-proof equipment for

cleanup.[11]

Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors.

5.2. First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[6]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[6]

[7] Remove contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward.[6] Seek immediate medical attention.

5.3. Disposal Plan

Waste Classification: All waste contaminated with 1-Bromo-2-methoxyethane is considered

hazardous waste.

Solid Waste: Place contaminated consumables (e.g., gloves, absorbent materials, paper

towels) in a designated, sealed, and clearly labeled hazardous waste container.[5]

Liquid Waste: Dispose of unused or waste 1-Bromo-2-methoxyethane through an approved

waste disposal plant. Do not dispose of it in the sewer system.

Regulations: All disposal activities must comply with local, state, and federal regulations.
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The following diagram illustrates the procedural workflow for responding to a chemical spill of

1-Bromo-2-methoxyethane.

Workflow for 1-Bromo-2-methoxyethane Spill Response
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Caption: Workflow for 1-Bromo-2-methoxyethane Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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